Cas no 1261841-13-7 (3-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 3-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1261841-13-7
• MF: C₁₅H₈F₆N₂O
• MW: 346.227244377136
• CID: 4986940
• Update Time: 2025-05-19

3-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C15H8F6N2O/c16-14(17,18)13-6-5-11(12(23-13)7-8-22)9-1-3-10(4-2-9)24-15(19,20)21/h1-6H,7H2
• InChI Key： QXRHDJKUYPRQKV-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(CC#N)=N1)C1C=CC(=CC=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 461
• XLogP3: 4.3
• Topological Polar Surface Area: 45.9

Additional information on 3-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-2-acetonitrile

Recent Advances in the Study of 3-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-2-acetonitrile (CAS: 1261841-13-7)

The compound 3-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-2-acetonitrile (CAS: 1261841-13-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the importance of trifluoromethyl and trifluoromethoxy groups in enhancing the pharmacokinetic and pharmacodynamic properties of small molecules. The presence of these groups in 3-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-2-acetonitrile suggests improved metabolic stability and membrane permeability, making it a promising candidate for further investigation. Researchers have employed advanced synthetic strategies, including palladium-catalyzed cross-coupling reactions, to efficiently produce this compound with high yield and purity.

In vitro and in vivo studies have demonstrated that 3-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-2-acetonitrile exhibits potent inhibitory activity against specific kinase targets, which are implicated in various diseases such as cancer and inflammatory disorders. Mechanistic studies suggest that the compound interacts with the ATP-binding site of these kinases, thereby modulating their activity. These findings have spurred interest in optimizing the compound's structure to enhance its selectivity and efficacy.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into the molecular interactions of 3-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-2-acetonitrile with its biological targets. These studies have identified key structural motifs that contribute to its binding affinity and specificity, paving the way for the design of next-generation derivatives with improved therapeutic profiles.

Despite these promising results, challenges remain in the development of 3-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-2-acetonitrile as a viable drug candidate. Issues such as off-target effects, potential toxicity, and formulation stability need to be addressed through further preclinical and clinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, 3-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-2-acetonitrile represents a promising scaffold for the development of novel therapeutics. Its unique chemical properties and biological activity make it a valuable tool for understanding disease mechanisms and identifying new drug targets. Continued research in this area is expected to yield significant advancements in the field of chemical biology and medicinal chemistry.